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25-Desacetyl Rifampicin 25-Desacetyl Rifampicin
Brand Name: Vulcanchem
CAS No.: 16783-99-6
VCID: VC0021529
InChI: InChI=1S/C41H56N4O11/c1-20-11-10-12-21(2)40(53)43-31-26(19-42-45-16-14-44(8)15-17-45)36(50)28-29(37(31)51)35(49)25(6)38-30(28)39(52)41(7,56-38)55-18-13-27(54-9)22(3)33(47)24(5)34(48)23(4)32(20)46/h10-13,18-20,22-24,27,32-34,46-51H,14-17H2,1-9H3,(H,43,53)/b11-10+,18-13+,21-12-,42-19+/t20-,22+,23+,24-,27-,32-,33+,34+,41-/m0/s1
SMILES: CC1C=CC=C(C(=O)NC2=C(C(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)O)C)OC)C)C)O)O)C=NN5CCN(CC5)C)C
Molecular Formula: C₄₁H₅₆N₄O₁₁
Molecular Weight: 780.9

25-Desacetyl Rifampicin

CAS No.: 16783-99-6

Reference Standards

VCID: VC0021529

Molecular Formula: C₄₁H₅₆N₄O₁₁

Molecular Weight: 780.9

25-Desacetyl Rifampicin - 16783-99-6

CAS No. 16783-99-6
Product Name 25-Desacetyl Rifampicin
Molecular Formula C₄₁H₅₆N₄O₁₁
Molecular Weight 780.9
IUPAC Name (7S,9E,11S,12S,13S,14R,15R,16R,17S,18S,19E,21Z)-2,13,15,17,27,29-hexahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[(E)-(4-methylpiperazin-1-yl)iminomethyl]-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaene-6,23-dione
Standard InChI InChI=1S/C41H56N4O11/c1-20-11-10-12-21(2)40(53)43-31-26(19-42-45-16-14-44(8)15-17-45)36(50)28-29(37(31)51)35(49)25(6)38-30(28)39(52)41(7,56-38)55-18-13-27(54-9)22(3)33(47)24(5)34(48)23(4)32(20)46/h10-13,18-20,22-24,27,32-34,46-51H,14-17H2,1-9H3,(H,43,53)/b11-10+,18-13+,21-12-,42-19+/t20-,22+,23+,24-,27-,32-,33+,34+,41-/m0/s1
SMILES CC1C=CC=C(C(=O)NC2=C(C(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)O)C)OC)C)C)O)O)C=NN5CCN(CC5)C)C
Synonyms 25-O-Deacetyl-3-[(E)-[(4-methyl-1-piperazinyl)imino]methyl]rifamycin; 25-Deacetylrifampicin; 25-Desacetylrifampin; 25-O-Deacetylrifampicin; 25-O-Desacetylrifampin; Deacetylrifampicin; Deacetylrifampin; Desacetylrifampicin; Desacetylrifampin;
PubChem Compound 135542225
Last Modified Nov 11 2021
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